1. Home
  2. Product
  3. N-(4-ethoxyphenyl)-N-[1-oxo-1-(pyrrolidin-1-yl)propan-2-yl]methanesulfonamide
N-(4-ethoxyphenyl)-N-[1-oxo-1-(pyrrolidin-1-yl)propan-2-yl]methanesulfonamide N-(4-ethoxyphenyl)-N-[1-oxo-1-(pyrrolidin-1-yl)propan-2-yl]methanesulfonamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0911569
InChI: InChI=1S/C16H24N2O4S/c1-4-22-15-9-7-14(8-10-15)18(23(3,20)21)13(2)16(19)17-11-5-6-12-17/h7-10,13H,4-6,11-12H2,1-3H3
SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)N2CCCC2)S(=O)(=O)C
Molecular Formula: C16H24N2O4S
Molecular Weight: 340.4 g/mol

N-(4-ethoxyphenyl)-N-[1-oxo-1-(pyrrolidin-1-yl)propan-2-yl]methanesulfonamide

CAS No.:

Cat. No.: VC0911569

Molecular Formula: C16H24N2O4S

Molecular Weight: 340.4 g/mol

* For research use only. Not for human or veterinary use.

N-(4-ethoxyphenyl)-N-[1-oxo-1-(pyrrolidin-1-yl)propan-2-yl]methanesulfonamide -

Specification

Molecular Formula C16H24N2O4S
Molecular Weight 340.4 g/mol
IUPAC Name N-(4-ethoxyphenyl)-N-(1-oxo-1-pyrrolidin-1-ylpropan-2-yl)methanesulfonamide
Standard InChI InChI=1S/C16H24N2O4S/c1-4-22-15-9-7-14(8-10-15)18(23(3,20)21)13(2)16(19)17-11-5-6-12-17/h7-10,13H,4-6,11-12H2,1-3H3
Standard InChI Key QPZQRWVOKHGHSY-UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)N(C(C)C(=O)N2CCCC2)S(=O)(=O)C
Canonical SMILES CCOC1=CC=C(C=C1)N(C(C)C(=O)N2CCCC2)S(=O)(=O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19